Cas no 1353586-66-9 ({1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol)

• Product Name: {1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol
• CAS No: 1353586-66-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4586862
• Update Time: 2025-05-19

{1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol

• Inchi： 1S/C9H16O3/c1-8(2)7(6-10)5-9(8)11-3-4-12-9/h7,10H,3-6H2,1-2H3
• InChI Key： USJMAMULBIDRRV-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2(OCCO2)CC1CO

Additional information on {1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol

Comprehensive Overview of {1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol (CAS No. 1353586-66-9)

The compound {1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol (CAS No. 1353586-66-9) is a unique spirocyclic ether derivative with significant potential in organic synthesis and pharmaceutical applications. Its molecular structure features a spiro[3.4]octane core, which is rare in natural products but highly valuable in synthetic chemistry due to its conformational rigidity and stereochemical complexity. The presence of a methanol functional group further enhances its reactivity, making it a versatile intermediate for constructing more complex molecules.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl methanol due to its potential as a building block for bioactive molecules. Its spirocyclic ether moiety is often associated with enhanced metabolic stability and bioavailability, which are critical factors in the development of new therapeutics. This aligns with the growing trend of exploring sustainable chemistry and green synthesis methods to reduce environmental impact.

The synthesis of CAS 1353586-66-9 typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as catalytic asymmetric synthesis have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications. The compound's physical and chemical properties, such as solubility, melting point, and stability, have been extensively studied to ensure its suitability for various industrial uses. These properties are often queried in scientific databases and patent literature, reflecting its commercial relevance.

One of the most frequently asked questions about {1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol pertains to its safety profile and handling precautions. While it is not classified as a hazardous material, standard laboratory practices should be followed to minimize exposure. Another common query involves its supply chain and manufacturing scalability, as industries seek reliable sources for high-quality batches. The compound's patent status and intellectual property landscape are also of interest to researchers and developers.

From an SEO perspective, keywords such as "spirocyclic ether synthesis", "CAS 1353586-66-9 supplier", and "1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl methanol applications" are highly relevant. These terms reflect the compound's niche yet growing importance in both academic and industrial settings. Additionally, integrating trending topics like "green chemistry innovations" and "drug discovery breakthroughs" can enhance the article's visibility and engagement.

In conclusion, {1,1-dimethyl-5,8-dioxaspiro[3.4]octan-2-yl}methanol (CAS No. 1353586-66-9) represents a fascinating intersection of synthetic chemistry and applied science. Its structural uniqueness and functional versatility make it a valuable asset for researchers exploring new frontiers in molecular design and material innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and sustainable solutions.